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Compound of Interest

Compound Name: (-)-Indoprofen

Cat. No.: B3353143

The responsible disposal of (-)-Indoprofen is crucial for ensuring laboratory safety and
minimizing environmental impact. As a potent, biologically active compound, improper disposal
can pose risks to both personnel and aquatic ecosystems. This guide provides essential safety
information and a step-by-step operational plan for the proper handling and disposal of (-)-
Indoprofen waste in a research environment.

Essential Disposal and Safety Information

All materials contaminated with (-)-Indoprofen should be treated as hazardous waste. Disposal
must always be conducted in strict accordance with local, state, and federal environmental
regulations. Consult your institution's Environmental Health and Safety (EHS) department for
specific guidance.
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Parameter

Information

Citation

Waste Classification

Hazardous Waste. Toxic solid,

organic, n.o.s. (Indoprofen).

[1](2][3]

UN Number

UN2811

[11(31[4]

Transport Hazard Class

6.1 (Toxic)

[1]3]

Packing Group

[1]

Environmental Hazards

The environmental impact has
not been fully investigated, but
like other NSAIDs, it is
expected to be toxic to aquatic
life. Should not be released

into the environment.

[1](21[5]

Disposal Method

Dispose of contents and
container to an approved
waste disposal plant. Contact
a licensed professional waste

disposal service.

[1](21[4]

Contaminated Packaging

Do not reuse empty
containers. Dispose of as

unused product.

[1]14]

Operational Disposal Protocol

This protocol outlines the standard procedure for the collection and disposal of (-)-Indoprofen

waste generated in a laboratory setting.

1. Waste Segregation and Collection:

o Solid Waste:

o Collect unused or expired (-)-Indoprofen powder, contaminated personal protective

equipment (PPE) such as gloves and weighing papers, and other contaminated labware
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(e.g., pipette tips, centrifuge tubes) in a designated, compatible, and clearly labeled
hazardous waste container.[6]

o The container must be made of a material compatible with the chemical and have a
secure, leak-proof lid.[7]

Liquid Waste:

o Collect solutions containing (-)-Indoprofen in a designated, compatible, and clearly
labeled container for liquid hazardous waste.[6]

o This includes rinsate from triple-rinsing empty containers that held the compound.[6]
o Never dispose of (-)-Indoprofen solutions down the drain.[8][9]
Sharps Waste:

o Collect any contaminated sharps, such as needles or broken glass, in a puncture-resistant
sharps container that is clearly labeled as "Hazardous Waste."[6]

. Container Management:

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "(-)-Indoprofen,” and an approximate concentration or quantity.[10]

Closure: Keep waste containers securely closed at all times, except when adding waste.[7]
[10]

Storage: Store waste containers in a designated satellite accumulation area (SAA) that is
under the control of laboratory personnel. The SAA should have secondary containment to
prevent the spread of spills.[9][10]

Compatibility: Do not mix (-)-Indoprofen waste with incompatible waste streams.[9][10]
. Spill Management:

In the event of a spill, immediately alert personnel in the area.
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o Wearing appropriate PPE, contain and clean up the spill using an appropriate absorbent
material.

e Collect all cleanup materials (absorbent, contaminated PPE, etc.) and place them in the
designated solid hazardous waste container.[10]

e Thoroughly decontaminate the spill area.
4. Final Disposal:

e Once a waste container is full (typically around 75% capacity) or has been in storage for a
designated period (e.g., 60 days), arrange for its collection by your institution's EHS
department or a licensed hazardous waste contractor.[6][9]

» Follow all institutional procedures for requesting a waste pickup. Do not attempt to transport
the waste off-site yourself.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of (-)-Indoprofen
waste from the point of generation to final removal.
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(-)-Indoprofen Disposal Workflow
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Caption: Logical workflow for the proper disposal of (-)-Indoprofen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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